6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol

• Molecular Formula: C20H28N2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 6-butyl-2-methyl-3-(piperidin-1-ylmethyl)-1H-quinolin-4-one
• InChI: InChI=1S/C20H28N2O/c1-3-4-8-16-9-10-19-17(13-16)20(23)18(15(2)21-19)14-22-11-6-5-7-12-22/h9-10,13H,3-8,11-12,14H2,1-2H3,(H,21,23)
• InChI Key: ASUSWFQLUXRXMQ-UHFFFAOYSA-N
• Isomeric SMILES: CCCCC1=CC2=C(C(=C(N=C2C=C1)C)CN3CCCCC3)O
• SMILES: CCCCC1=CC2=C(C=C1)NC(=C(C2=O)CN3CCCCC3)C

Description

6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol, also known as BMQ, is a quinoline derivative that has gained significant attention in scientific research due to its potential therapeutic applications. BMQ is a synthetic compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been shown to inhibit DNA topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and proliferation. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been found to have various biochemical and physiological effects. It has been shown to induce the production of reactive oxygen species, which can cause oxidative stress and damage to cells. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has also been found to inhibit the production of nitric oxide, a signaling molecule that is involved in various physiological processes, including vasodilation and immune response. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been found to have a low toxicity profile and is well tolerated in animal studies.

Advantages and Limitations for Lab Experiments

6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods, and its purity can be controlled. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been extensively studied for its potential therapeutic applications, making it a valuable tool for drug discovery and development. However, 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has some limitations for lab experiments. It has low solubility in water, which can make it difficult to dissolve in aqueous solutions. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol research. One direction is to study the potential of 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol as a therapeutic agent for various diseases, including cancer and viral infections. Another direction is to investigate the mechanism of action of 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol and identify its molecular targets. Additionally, the development of more efficient synthesis methods and derivatives of 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol could lead to the discovery of more potent and selective compounds.

Synthesis Methods

6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol can be synthesized using various methods, including the Hantzsch reaction, Povarov reaction, and Mannich reaction. The Hantzsch reaction involves the condensation of ethyl acetoacetate, benzaldehyde, and ammonium acetate in ethanol to produce 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol. The Povarov reaction involves the reaction of aniline, formaldehyde, and an alkyne in the presence of a Lewis acid to form 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol. The Mannich reaction involves the reaction of an aldehyde, amine, and ketone to produce 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol. The synthesis method used depends on the availability of reagents and the desired purity of the product.

Scientific Research Applications

6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and antimicrobial properties. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been found to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. It has also been shown to inhibit the replication of the hepatitis C virus and the herpes simplex virus. 6-Butyl-2-methyl-3-(1-piperidinylmethyl)-4-quinolinol has been found to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.